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Compound of Interest

Compound Name: Creatine

Cat. No.: B1669601 Get Quote

This document provides essential safety and logistical information for the handling, storage,

and disposal of creatine in a research environment. Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and to maintain the integrity of the product.

Hazard Identification and Risk Assessment
While some safety data sheets (SDS) for dilute creatine solutions may not classify it as

hazardous, pure creatine monohydrate powder is associated with specific risks.[1][2]

According to multiple safety data sheets, creatine monohydrate is considered a hazardous

substance under OSHA 29 CFR 1910.1200 and can cause skin, eye, and respiratory irritation.

[3][4][5]

Summary of Hazards:

Hazard Classification GHS Hazard Statement Description

Skin Irritation (Category 2) H315 Causes skin irritation.[3][4]

Eye Irritation (Category 2) H319
Causes serious eye irritation.

[3][4]

| Specific Target Organ Toxicity - Single Exposure (Category 3) | H335 | May cause respiratory

irritation.[3] |
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling creatine powder to mitigate the risks

of exposure.[6]

Required Personal Protective Equipment:

Area of Protection Required PPE Specifications

Eyes/Face
Safety Glasses or
Chemical Splash Goggles

Must have side shields.[7]
[8] Goggles are required if
there is a splash hazard.[7]
[9]

Skin/Body
Lab Coat & Chemical-

Resistant Gloves

A lab coat should be worn to

protect personal clothing.[6][8]

Nitrile or other chemical-

resistant gloves must be

inspected before use.[7][10]

| Respiratory | NIOSH-Approved Respirator | A dust mask or respirator is necessary when

handling the powder outside of a ventilated enclosure to prevent inhalation.[9] |

Operational Plan: Handling and Storage
3.1. Engineering Controls

Handle creatine powder in a well-ventilated area.[11]

Use a local exhaust ventilation system, such as a fume hood or a powder containment hood,

especially when weighing or transferring the powder, to minimize dust generation.[3][7][10]

3.2. Handling Procedure

Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that all

necessary PPE is available and in good condition.
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Donning PPE: Put on a lab coat, followed by safety glasses/goggles, and finally, gloves. If

not using a ventilated enclosure, a dust respirator is required.

Weighing and Transfer: Carefully scoop or pour the powder to avoid creating airborne dust.

[2][3]

Post-Handling: Once the task is complete, securely seal the creatine container.

Decontamination: Clean all equipment and surfaces that may have come into contact with

creatine. Wash hands thoroughly with soap and water after removing gloves.[4]

PPE Removal: Remove PPE in the reverse order it was put on (gloves, lab coat, eye

protection) to prevent cross-contamination.

3.3. Storage Plan Proper storage is crucial to maintain the stability and quality of creatine.[12]

Storage Condition Recommendation Rationale

Temperature

Store at room temperature
(15-25°C or 59-77°F).[13]
[14]

Extreme heat can
accelerate degradation.
[15] Refrigeration is not
necessary and can
introduce moisture.[15]

Environment
Keep in a cool, dry place.[11]

[12][16]

Moisture is the primary cause

of degradation, leading to

clumping and conversion to

creatinine.[15][17]

Container
Store in a tightly sealed,

opaque container.[15][16][18]

Prevents exposure to moisture

and air, and protects from light

which can cause degradation.

[17]

| Location | Store away from direct sunlight and heat sources.[15][16] | UV light and heat can

degrade the compound over time.[15] |

Emergency and Disposal Plan
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4.1. Spill Response

Evacuate personnel from the immediate area if a large amount of dust is generated.

Wear appropriate PPE, including respiratory protection, before cleaning the spill.

Carefully sweep or scoop up the spilled solid material, avoiding the creation of dust.[2][10]

Place the collected material into a suitable, labeled, and sealed container for chemical waste

disposal.[3]

Do not allow the product to enter drains.[3]

Clean the spill area with soap and water once the solid material has been removed.

4.2. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention if irritation persists.[2][7]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

water. If irritation develops or persists, seek medical attention.[3][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms appear.[3][7]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention if

symptoms occur.[2][7]

4.3. Disposal Plan

Dispose of unused or expired creatine as chemical waste.

Offer surplus and non-recyclable solutions to a licensed disposal company.[10]

Contaminated materials, such as gloves, wipes, and empty containers, should also be

disposed of in accordance with institutional and local hazardous waste regulations.[10] Do

not dispose of them in standard trash.
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4. Emergency Protocol
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Caption: Workflow for the safe handling of creatine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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